Cas no 856965-66-7 (4,5-Dichloropyridin-2(1H)-one)

• Product Name: 4,5-Dichloropyridin-2(1H)-one
• CAS No: 856965-66-7
• MF: C₅H₃Cl₂NO
• MW: 163.989419221878
• MDL: MFCD10574711
• CID: 717636
• PubChem ID: 20478773
• Update Time: 2025-05-23

4,5-Dichloropyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichloropyridin-2(1H)-one
• 2(1H)-Pyridinone,4,5-dichloro-
• 4,5-dichloro-1H-pyridin-2-one
• 4,5-Dichloro-2-hydroxypyridine
• 2(1H)-Pyridinone,4,5-dichloro
• 2-Pyridinol,4,5-dichloro-(5CI)
• 4,5-dichloro-pyridin-2-ol
• 4,5-Dichlor-pyridin-2-ol
• AK141872
• 4,5-Dichloro-2-pyridinol
• 4,5-DICHLOROPYRIDIN-2-OL
• FCH1600756
• AX8257248
• ST24042589
• 2-Pyridinol, 4,5-dichloro- (5CI)
• 4,5-Dichloro-2(1H)-pyridinone (ACI)
• DS-7344
• DTXSID00607755
• SCHEMBL11157567
• 856965-66-7
• AKOS022173518
• DB-081913
• CS-W022050
• AKOS006304803
• SCHEMBL911633

• MDL： MFCD10574711
• Inchi： 1S/C5H3Cl2NO/c6-3-1-5(9)8-2-4(3)7/h1-2H,(H,8,9)
• InChI Key： IBYSIDMKPWANMY-UHFFFAOYSA-N
• SMILES： O=C1NC=C(Cl)C(Cl)=C1

Computed Properties

• Exact Mass: 162.95900
• Monoisotopic Mass: 162.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 0.9

Experimental Properties

• Density: 1.52
• Boiling Point: 244°C at 760 mmHg
• Flash Point: 101.4°C
• Refractive Index: 1.585
• PSA: 33.12000
• LogP: 2.09400

Additional information on 4,5-Dichloropyridin-2(1H)-one

Comprehensive Overview of 4,5-Dichloropyridin-2(1H)-one (CAS No. 856965-66-7): Properties, Applications, and Industry Insights

4,5-Dichloropyridin-2(1H)-one (CAS No. 856965-66-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This chlorinated pyridinone derivative serves as a critical intermediate in the synthesis of bioactive molecules, aligning with the growing demand for high-value fine chemicals in drug discovery. Its molecular formula C₅H₃Cl₂NO features a reactive lactam moiety, enabling diverse functionalization—a property highly sought after in medicinal chemistry and crop protection formulations.

Recent trends in green chemistry have spurred interest in optimizing synthetic routes for 4,5-Dichloropyridin-2(1H)-one. Researchers are exploring catalytic methods to reduce halogenated waste, addressing environmental concerns while maintaining the compound's utility as a versatile building block. The compound's structure-activity relationship (SAR) has been extensively studied, particularly in designing kinase inhibitors and antimicrobial agents—a response to the global push for novel antibiotics and targeted cancer therapies.

Analytical characterization of 856965-66-7 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, reflecting industry standards for purity verification. Its crystalline form exhibits stability under controlled conditions, making it suitable for GMP-compliant manufacturing processes. These qualities position it as a reliable candidate for high-throughput screening libraries, especially in fragment-based drug design approaches gaining traction in AI-driven discovery platforms.

The compound's relevance extends to material science, where its electron-deficient pyridine core contributes to developing conductive polymers and OLED precursors. This dual applicability in life sciences and advanced materials answers the market need for multifunctional intermediates, as evidenced by patent analyses showing a 22% annual growth in related applications since 2020.

Supply chain dynamics for 4,5-Dichloropyridin-2(1H)-one reflect broader shifts in specialty chemicals distribution. With major producers concentrated in Asia and Europe, quality control protocols have become paramount—addressing frequent buyer inquiries about batch-to-batch consistency and residual solvent levels. These concerns mirror the pharmaceutical industry's heightened focus on ICH guidelines for impurities.

Emerging applications in proteolysis-targeting chimeras (PROTACs) have further elevated the compound's profile. Its ability to serve as a linker component in these targeted protein degradation systems aligns with one of the most searched topics in drug development forums. This connection to cutting-edge therapeutic modalities enhances its commercial viability, with projected demand growth of 8-12% annually through 2030.

From a regulatory standpoint, 856965-66-7 requires proper handling per standard laboratory safety protocols, though it doesn't fall under restricted categories. Its ecotoxicological profile has been documented in several REACH-compliant studies, providing transparency for environmentally conscious purchasers—a key consideration in today's ESG-driven procurement practices.

Innovative formulation technologies have enabled the compound's use in controlled-release systems, particularly in agricultural applications where precise delivery of active ingredients is crucial. This addresses the agricultural sector's search for sustainable pest management solutions, a hot topic in precision farming discussions.

The compound's structure-property relationships continue to be explored through computational chemistry methods, including DFT calculations and molecular docking simulations. These approaches, frequently searched by computational chemists, help predict its behavior in complex biological systems—streamlining the hit-to-lead optimization process in drug discovery pipelines.

As the chemical industry moves toward digital transformation, 4,5-Dichloropyridin-2(1H)-one has been included in several blockchain-tracked inventory systems, ensuring supply chain transparency. This technological integration responds to growing customer queries about material provenance and quality assurance in specialty chemical procurement.